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Compound of Interest

Compound Name: 1-Methyl-5-nitroindoline-2,3-dione

Cat. No.: B1594101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structure elucidation of 1-
Methyl-5-nitroindoline-2,3-dione. Due to the limited availability of direct experimental data for

this specific compound, this document combines established chemical principles with data from

closely related analogs to present a predictive but scientifically grounded analysis. This guide

covers the compound's fundamental properties, a proposed synthetic route, and predicted

spectroscopic data. Furthermore, based on the known biological activities of the broader isatin

class of molecules, a hypothesized mechanism of action and a representative signaling

pathway are presented to stimulate further research and discussion within the scientific

community.

Introduction
1-Methyl-5-nitroindoline-2,3-dione is a heterocyclic organic compound belonging to the isatin

family. Isatins and their derivatives are a well-established class of compounds with a broad

spectrum of biological activities, including potential applications as anticancer and antimicrobial

agents. The introduction of a methyl group at the 1-position and a nitro group at the 5-position

of the indoline-2,3-dione core is expected to modulate its physicochemical properties and

biological activity. This document aims to provide a detailed theoretical framework for the

structural characterization of this specific derivative.
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Chemical and Physical Properties
Based on available data, the fundamental properties of 1-Methyl-5-nitroindoline-2,3-dione
are summarized in the table below.

Property Value Reference

CAS Number 3484-32-0 [1][2]

Molecular Formula C₉H₆N₂O₄ [1]

Molecular Weight 206.16 g/mol [1]

Melting Point 200-202 °C [1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 1-Methyl-5-nitroindoline-
2,3-dione is not readily available in the published literature, a plausible synthetic route can be

proposed based on established methods for the synthesis of N-methylated and 5-substituted

isatins. A likely two-step synthesis is outlined below.

Proposed Synthetic Pathway
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Proposed Synthesis of 1-Methyl-5-nitroindoline-2,3-dione

5-Nitroisatin

1-Methyl-5-nitroindoline-2,3-dione

N-methylation

Reagents:
1. Base (e.g., NaH, K2CO3)

2. Methylating agent (e.g., CH3I, (CH3)2SO4)

Click to download full resolution via product page

Caption: Proposed N-methylation of 5-nitroisatin.

Experimental Protocol (Hypothetical)
Step 1: N-methylation of 5-Nitroisatin

To a solution of 5-nitroisatin in a suitable aprotic solvent (e.g., dimethylformamide or

acetonitrile), a base such as sodium hydride (NaH) or potassium carbonate (K₂CO₃) is

added portion-wise at 0 °C under an inert atmosphere.

The reaction mixture is stirred for a specified time to allow for the formation of the isatin

anion.

A methylating agent, such as methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄), is then

added dropwise to the reaction mixture.

The reaction is allowed to warm to room temperature and stirred until completion, as

monitored by thin-layer chromatography (TLC).
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Upon completion, the reaction is quenched with water and the product is extracted with an

organic solvent (e.g., ethyl acetate).

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure.

The crude product is then purified by column chromatography on silica gel to yield 1-Methyl-
5-nitroindoline-2,3-dione.

Spectroscopic Data (Predicted)
Direct experimental spectroscopic data for 1-Methyl-5-nitroindoline-2,3-dione is not currently

available. However, based on the known spectra of related compounds such as 5-nitroisatin

and N-methylisatin, the following spectral characteristics can be predicted.

¹H NMR Spectroscopy (Predicted)
Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.4-8.6 d 1H
Aromatic H adjacent

to nitro group

~7.8-8.0 dd 1H Aromatic H

~7.0-7.2 d 1H Aromatic H

~3.2-3.4 s 3H N-CH₃

¹³C NMR Spectroscopy (Predicted)
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Chemical Shift (δ, ppm) Assignment

~180-185 C=O (C3)

~155-160 C=O (C2)

~150-155 C-NO₂

~145-150 Aromatic C

~130-135 Aromatic C

~120-125 Aromatic C

~115-120 Aromatic C

~110-115 Aromatic C

~25-30 N-CH₃

Infrared (IR) Spectroscopy (Predicted)
Wavenumber (cm⁻¹) Assignment

~1740-1760 C=O stretch (ketone)

~1720-1740 C=O stretch (amide)

~1520-1540 N-O stretch (nitro group, asymmetric)

~1340-1360 N-O stretch (nitro group, symmetric)

~1600-1620 C=C stretch (aromatic)

Mass Spectrometry (Predicted)
m/z Assignment

206 [M]⁺ (Molecular ion)

178 [M - CO]⁺

160 [M - NO₂]⁺

132 [M - CO - NO₂]⁺
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Biological Activity and Signaling Pathway
(Hypothesized)
While there is no direct evidence for the biological activity of 1-Methyl-5-nitroindoline-2,3-
dione, the broader class of isatin derivatives is known to possess significant anticancer and

antimicrobial properties.[3][4][5][6][7][8][9][10][11][12]

Hypothesized Anticancer Mechanism
Many isatin derivatives have been shown to exert their anticancer effects through the inhibition

of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle.[12] Inhibition of

CDKs can lead to cell cycle arrest and apoptosis. The 5-nitro substitution on the isatin ring has

been correlated with enhanced anticancer activity in some studies.[4][5][11] It is therefore

plausible that 1-Methyl-5-nitroindoline-2,3-dione could act as a CDK inhibitor.

Hypothesized Signaling Pathway: CDK Inhibition
Leading to Apoptosis
The following diagram illustrates a potential signaling pathway through which 1-Methyl-5-
nitroindoline-2,3-dione might exert its anticancer effects, based on the known mechanisms of

related isatin derivatives.
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Hypothesized Anticancer Signaling Pathway

Cell Exterior Cytoplasm

Nucleus

Apoptosis

1-Methyl-5-nitroindoline-2,3-dione

CDK2

Inhibition

Rb

Phosphorylation

CyclinE

Activation

p21

Inhibition

E2F

Inhibition

Caspase3

Activation

Apoptosis

Click to download full resolution via product page

Caption: Hypothesized inhibition of CDK2 by 1-Methyl-5-nitroindoline-2,3-dione.
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Conclusion
1-Methyl-5-nitroindoline-2,3-dione is a compound of interest due to its structural relation to

the biologically active isatin family. While direct experimental data remains scarce, this guide

provides a robust theoretical framework for its structure elucidation, synthesis, and potential

biological activity. The presented information is intended to serve as a valuable resource for

researchers and to encourage further experimental investigation into this and related

compounds. Future studies are warranted to confirm the predicted spectroscopic data and to

explore the hypothesized anticancer and antimicrobial properties, which could lead to the

development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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